Cas no 17156-64-8 (Benzene,(ethynyldimethylsilyl)-)

• Product Name: Benzene,(ethynyldimethylsilyl)-
• CAS No: 17156-64-8
• MF: C₁₀H₁₂Si
• MW: 160.287783622742
• CID: 122144
• PubChem ID: 24864797
• Update Time: 2025-09-22

Benzene,(ethynyldimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(ethynyldimethylsilyl)-
• (DIMETHYLPHENYLSILYL)ACETYLENE
• ethynyl-dimethyl-phenylsilane
• (dimethylphenyl)silylacetylene
• [dimethyl(phenyl)silyl]acetylene
• 399256_ALDRICH
• AC1N3276
• CTK4D3976
• dimethyl(phenyl)silylacetylene
• dimethylphenylsilyl acetylene
• ethynyl(dimethyl)(phenyl)silane
• ethynyldimethyl(phenyl)silane
• I14-46142
• SureCN587376
• (DIMETHYLPHENYLSILYL)ACETYLENE 98
• (Dimethylphenylsilyl)acetylene, 98%
• AKOS015913592
• 17156-64-8
• DTXSID90399112
• J-010734
• dimethylphenylsilylacetylene

• MDL： MFCD01321221
• Inchi： 1S/C10H12Si/c1-4-11(2,3)10-8-6-5-7-9-10/h1,5-9H,2-3H3
• InChI Key： SSEAMHJAEFEPPK-UHFFFAOYSA-N
• SMILES： [Si](C#C)(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 160.07100
• Monoisotopic Mass: 160.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.907 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 34 °C/0.07 mmHg(lit.)
• Flash Point: Fahrenheit: 134.6 ° f < br / > Celsius: 57 ° C < br / >
• Refractive Index: n20/D 1.508(lit.)
• PSA: 0.00000
• LogP: 1.77440
• Solubility: Not determined

Benzene,(ethynyldimethylsilyl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes